Cas no 100792-06-1 (1-Pentanamine,N,N-bis(2-chloroethyl)-)

• Product Name: 1-Pentanamine,N,N-bis(2-chloroethyl)-
• CAS No: 100792-06-1
• MF: C₉H₁₉Cl₂N
• MW: 212.15986084938
• CID: 161230
• PubChem ID: 418979
• Update Time: 2025-04-19

1-Pentanamine,N,N-bis(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,N,N-bis(2-chloroethyl)-
• N,N-bis(2-chloroethyl)pentan-1-amine
• AC1L9GRZ
• Bis-(2-chlor-aethyl)-pentyl-amin
• bis-(2-chloro-ethyl)-pentyl-amine
• BRN 1741275
• LS-102255
• N,N-Bis(2-chloroethyl)pentylamine
• N-Amyl-bis-(2-chlor-ethyl)-amin
• Pentylamine, N,N-bis(2-chloroethyl)-
• 100792-06-1
• DTXSID50143512
• 4-04-00-00675 (Beilstein Handbook Reference)
• 1-Pentanamine, N,N-bis(2-chloroethyl)-

• Inchi： 1S/C9H19Cl2N/c1-2-3-4-7-12(8-5-10)9-6-11/h2-9H2,1H3
• InChI Key： KPPJKQKNRVSYKR-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCCCC

Computed Properties

• Exact Mass: 211.08967
• Monoisotopic Mass: 211.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 82.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.024
• Boiling Point: 203.5°Cat760mmHg
• Flash Point: 76.9°C
• Refractive Index: 1.464
• PSA: 3.24
• LogP: 2.95620